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Introduction
Sodium carbonate (Na₂CO₃), an inorganic salt, serves as a significant accelerator in the

hydration of Portland cement. Its application is crucial in scenarios requiring rapid setting and

early strength development, such as in shotcrete, cold weather concreting, and the production

of precast concrete elements. This document provides detailed application notes, experimental

protocols, and quantitative data on the effects of sodium carbonate on the hydration kinetics,

setting time, mechanical properties, and microstructure of Portland cement-based materials.

The information is intended to guide researchers and professionals in the precise application

and evaluation of sodium carbonate as a cement admixture.

Mechanism of Action
Sodium carbonate accelerates Portland cement hydration primarily by increasing the alkalinity

of the pore solution.[1] This high pH environment enhances the dissolution of the main silicate

phases in cement, tricalcium silicate (C₃S) and dicalcium silicate (C₂S), which are responsible
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for strength development.[1] The increased concentration of dissolved silicate and calcium ions

accelerates the precipitation of calcium silicate hydrate (C-S-H) gel, the primary binding phase

in hardened cement paste.[2][3]

Furthermore, sodium carbonate reacts with calcium hydroxide (Ca(OH)₂), a byproduct of C₃S

and C₂S hydration, to precipitate calcium carbonate (CaCO₃). This reaction consumes Ca(OH)₂

and can lead to the formation of additional nucleation sites for C-S-H, further accelerating the

hydration process.[4][5] The precipitation of CaCO₃ can also contribute to pore refinement and

influence the microstructure of the hardened paste.[3]

Quantitative Data Summary
The addition of sodium carbonate significantly impacts the setting time and compressive

strength of Portland cement-based materials. The optimal dosage is typically around 1% by

weight of cement, as higher concentrations can have a detrimental effect on long-term strength.

[6][7]

Table 1: Effect of Sodium Carbonate on Setting Time of
Ordinary Portland Cement (OPC) Paste

Sodium
Carbonate
(% by
weight of
OPC)

Initial
Setting
Time
(minutes)

Final
Setting
Time
(minutes)

Percentage
Decrease in
Initial
Setting
Time

Percentage
Decrease in
Final
Setting
Time

Reference

0 96 543 - - [6][7]

1 - - 90.44% 39.95% [8]

2 - - 90.80% 53.69% [8]

3 - - 91.18% 54.96% [8]

4 - - 91.91% 64.38% [8]

up to 2.0 67 387 up to 30.2% up to 28.7% [6][7]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 14 Tech Support

https://dl.alborzgeo.ir/ASTM/ASTM%20C191%20-%2021.pdf
https://matestlabs.com/test-standards/astm-c191/
https://www.calmetrix.com/video-tutorials-cement
https://www.researchgate.net/publication/360335607_Investigating_the_use_of_isothermal_calorimetry_for_predicting_physical_properties_of_cements
https://m.youtube.com/watch?v=hGrtzh1jGG4
https://www.calmetrix.com/video-tutorials-cement
https://m.youtube.com/watch?v=eSnTETTznhg
https://www.admet.com/testing-applications/testing-standards/astm-c109-cement-mortar-compression-testing/
https://m.youtube.com/watch?v=eSnTETTznhg
https://www.admet.com/testing-applications/testing-standards/astm-c109-cement-mortar-compression-testing/
https://www.tainstruments.com/pdf/brochure/TAM%20AIR%20brochure.pdf
https://www.tainstruments.com/pdf/brochure/TAM%20AIR%20brochure.pdf
https://www.tainstruments.com/pdf/brochure/TAM%20AIR%20brochure.pdf
https://www.tainstruments.com/pdf/brochure/TAM%20AIR%20brochure.pdf
https://m.youtube.com/watch?v=eSnTETTznhg
https://www.admet.com/testing-applications/testing-standards/astm-c109-cement-mortar-compression-testing/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15948890?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 2: Effect of Sodium Carbonate on Compressive
Strength of OPC Mortar/Concrete

Sodium
Carbonate (%
by weight of
OPC)

Curing Time

Compressive
Strength
(N/mm² or
MPa)

Change in
Compressive
Strength

Reference

0 (1:1.5:3 mix) 28 days 21.87 - [6]

1.0 (1:1.5:3 mix) 28 days 14.90 Decrease [6]

0 (1:2:4 mix) 28 days - - [6]

1.0 (1:2:4 mix) 28 days -
Increase (up to

1.0%)
[6]

0 (1:3:6 mix) 28 days - - [6]

1.0 (1:3:6 mix) 28 days -
Increase (up to

1.0%)
[6]

1 1 day -

Highest strength

at 1% for

Na₂CO₃

[8]

1 7 days -
Highest strength

at 1%
[8]

>1 28 days -

Decreased with

increasing

dosage

[8]

Experimental Protocols
Isothermal Calorimetry
Objective: To measure the heat evolution during the hydration of cement paste with and without

sodium carbonate, providing insights into the reaction kinetics.

Materials and Equipment:

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 14 Tech Support

https://m.youtube.com/watch?v=eSnTETTznhg
https://m.youtube.com/watch?v=eSnTETTznhg
https://m.youtube.com/watch?v=eSnTETTznhg
https://m.youtube.com/watch?v=eSnTETTznhg
https://m.youtube.com/watch?v=eSnTETTznhg
https://m.youtube.com/watch?v=eSnTETTznhg
https://www.tainstruments.com/pdf/brochure/TAM%20AIR%20brochure.pdf
https://www.tainstruments.com/pdf/brochure/TAM%20AIR%20brochure.pdf
https://www.tainstruments.com/pdf/brochure/TAM%20AIR%20brochure.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15948890?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Isothermal calorimeter (e.g., TAM Air or similar)

Glass or polypropylene ampoules

Balance (accurate to 0.001 g)

Overhead stirrer with a four-blade propeller

Deionized water

Portland cement

Sodium carbonate (reagent grade)

Procedure:

Sample Preparation:

Accurately weigh the required amount of Portland cement and sodium carbonate (e.g.,

0%, 1%, 2% by weight of cement) and dry mix them thoroughly.

Determine the mass of deionized water needed to achieve the desired water-to-cement

(w/c) ratio (e.g., 0.5).

Maintain all materials at a constant temperature (e.g., 20 °C) before mixing.

Mixing:

Add the dry cement-sodium carbonate mixture to the deionized water in a beaker.

Immediately start mixing with an overhead stirrer at a constant speed (e.g., 500 rpm) for a

fixed duration (e.g., 1 minute).[7]

Calorimeter Loading:

Quickly transfer a precise amount of the fresh paste (e.g., 6.00 g) into a tared ampoule

and seal it.[7]
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Load the sealed ampoule into the calorimeter, which is maintained at a constant

temperature (e.g., 20 °C).

Data Acquisition:

Record the heat flow (in mW) as a function of time. The measurement should continue for

at least 24 hours to capture the main hydration peaks.

Data Analysis:

Plot the heat flow versus time to visualize the hydration process.

Integrate the heat flow curve to obtain the cumulative heat of hydration over time.

Compare the curves for different sodium carbonate dosages to evaluate its effect on the

induction period, the time to the main hydration peak, and the total heat evolved.

Setting Time Determination (Vicat Needle Test - based
on ASTM C191)
Objective: To determine the initial and final setting times of cement paste containing sodium

carbonate.

Materials and Equipment:

Vicat apparatus with a 1 mm needle[1][9]

Conical ring mold[9]

Glass plate

Mixer, bowl, and paddle

Balance, trowel, and stopwatch

Moist cabinet or room (23.0 ± 2.0 °C and not less than 95% relative humidity)

Portland cement, sodium carbonate, and water

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 14 Tech Support

https://dl.alborzgeo.ir/ASTM/ASTM%20C191%20-%2021.pdf
https://www.materialtestingexpert.com/cement/astm-c191
https://www.materialtestingexpert.com/cement/astm-c191
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15948890?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure:

Paste Preparation:

Prepare a cement paste of normal consistency as per ASTM C187, incorporating the

desired percentage of sodium carbonate into the dry cement before adding water.[2] A

typical mix involves 650 g of the cementitious material.[10]

Molding the Specimen:

Quickly form the paste into a ball and toss it six times from one hand to the other.[11]

Press the ball of paste into the larger end of the Vicat ring, completely filling it.[2]

Remove excess paste from the top of the ring with a single movement of the trowel.

Place the ring and paste on the glass plate and store in the moist cabinet.[10]

Penetration Tests:

Allow the specimen to remain in the moist cabinet for 30 minutes after molding before the

first penetration reading.[10]

Position the specimen under the Vicat needle. Lower the needle gently until it touches the

paste surface.

Release the rod quickly and allow the needle to settle for 30 seconds.[10]

Record the penetration depth.

Repeat the penetration test at regular intervals (e.g., every 15 minutes, or more frequently

for highly accelerated mixes) until a penetration of 25 mm or less is obtained.[10] Each

penetration should be at least 5 mm away from any previous one and 10 mm from the

inside edge of the mold.[10]

Determining Setting Times:
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Initial Setting Time: The time elapsed between the initial contact of cement and water and

when a penetration of 25 mm is achieved.[1][11]

Final Setting Time: The time elapsed until the needle no longer leaves a complete circular

impression on the paste surface.[1][11]

Compressive Strength Testing (based on ASTM
C109/C109M)
Objective: To determine the effect of sodium carbonate on the compressive strength of cement

mortar at various ages.

Materials and Equipment:

Compression testing machine

2-inch or 50-mm cube molds[11]

Mixer, bowl, and paddle

Tamper and trowel

Flow table and caliper

Moist cabinet or room and water storage tanks with lime-saturated water

Portland cement, graded standard sand, sodium carbonate, and water

Procedure:

Mortar Preparation:

Prepare the mortar with a fixed cement-to-sand ratio (e.g., 1:2.75 by weight) and a

specified water-cement ratio.

Incorporate the desired amount of sodium carbonate into the dry cement and sand before

adding water.
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Molding Specimens:

Lightly coat the interior faces of the cube molds with a release agent.

Place a layer of mortar (about 1 inch deep) in each cube compartment and tamp it 32

times in about 10 seconds in a specific pattern.[11]

Fill the molds with a second layer of mortar and tamp as before.[11]

Strike off the excess mortar with a trowel to create a smooth surface.

Curing:

Store the molded specimens in the moist cabinet for 20 to 72 hours.[11]

After this initial curing, demold the cubes and submerge them in lime-saturated water until

the time of testing.[11]

Testing:

At the designated test age (e.g., 1, 3, 7, 28 days), remove the cubes from the curing tank

and wipe their surfaces.

Place a cube in the compression testing machine and apply the load at a controlled rate

(900 to 1800 N/s) until failure.[11]

Record the maximum load.

Calculation:

Calculate the compressive strength by dividing the maximum load by the cross-sectional

area of the cube.

Test at least three specimens for each age and dosage and report the average strength.

Microstructural Analysis (SEM and XRD)
Objective: To characterize the morphology of hydration products and identify the crystalline

phases in hardened cement paste with sodium carbonate.
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Procedure:

Sample Preparation and Hydration Stoppage:

Prepare cement paste samples with and without sodium carbonate at a specific w/c ratio.

Cure the samples for the desired duration (e.g., 1, 7, 28 days).

At the end of the curing period, crush the hardened paste into small fragments.

To stop the hydration process, immerse the fragments in a solvent such as isopropanol or

a mixture of acetone and ether, followed by vacuum drying.[12][13] This method is

preferred over oven drying at high temperatures, which can alter the hydration products.

[13]

Sample Preparation for SEM:

For morphological analysis, mount a fractured surface of a small, dried fragment onto an

aluminum stub using carbon tape.

Sputter-coat the sample with a conductive material (e.g., gold or carbon) to prevent

charging under the electron beam.

SEM Analysis:

Observe the sample under the scanning electron microscope at various magnifications.

Acquire secondary electron (SE) images to study the topography and morphology of the

hydration products (e.g., C-S-H, ettringite, calcium carbonate).

Use backscattered electron (BSE) imaging on polished sections to observe the phase

distribution based on atomic number contrast.

Energy-dispersive X-ray spectroscopy (EDS) can be used for elemental analysis of

different phases.

Sample Preparation for XRD:
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Grind the hydration-stopped sample into a fine powder (passing a specific sieve, e.g., < 90

µm).[12]

Press the powder into a sample holder to create a flat surface.

XRD Analysis:

Place the sample holder in the X-ray diffractometer.

Scan the sample over a range of 2θ angles (e.g., 5° to 70°) using Cu Kα radiation.

Identify the crystalline phases present (e.g., unreacted clinker phases, Ca(OH)₂, CaCO₃ in

the form of calcite, vaterite, or aragonite, and crystalline aluminate phases) by comparing

the diffraction peaks with a database (e.g., ICDD).

Quantitative analysis (e.g., using the Rietveld method) can be performed to determine the

amount of each crystalline phase.

Visualizations
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Portland Cement Hydration

Accelerated Hydration with Na2CO3
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Caption: Chemical pathways of Portland cement hydration with sodium carbonate.
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Caption: Experimental workflow for evaluating sodium carbonate in cement.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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